Cas no 1379351-11-7 (4-(2,3-dichlorophenyl)-1H-imidazole)

• Product Name: 4-(2,3-dichlorophenyl)-1H-imidazole
• CAS No: 1379351-11-7
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 6140719
• PubChem ID: 129964918
• Update Time: 2025-06-14

4-(2,3-dichlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dichlorophenyl)-1H-imidazole
• 1379351-11-7
• EN300-1983507

• Inchi： 1S/C9H6Cl2N2/c10-7-3-1-2-6(9(7)11)8-4-12-5-13-8/h1-5H,(H,12,13)
• InChI Key： DXOZAPKNUMOBLR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CN=CN1)Cl

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,3-dichlorophenyl)-1H-imidazole

Comprehensive Overview of 4-(2,3-dichlorophenyl)-1H-imidazole (CAS No. 1379351-11-7): Properties, Applications, and Research Insights

4-(2,3-dichlorophenyl)-1H-imidazole (CAS No. 1379351-11-7) is a specialized organic compound belonging to the imidazole class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a dichlorophenyl moiety and an imidazole ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "4-(2,3-dichlorophenyl)-1H-imidazole synthesis," "CAS 1379351-11-7 applications," and "imidazole derivatives in drug discovery," reflecting its relevance in modern chemistry.

The compound's molecular formula, C₉H₆Cl₂N₂, highlights its potential for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such heterocyclic compounds. For instance, computational tools like molecular docking and QSAR modeling are increasingly used to predict the efficacy of 4-(2,3-dichlorophenyl)-1H-imidazole derivatives as kinase inhibitors or antimicrobial agents. This aligns with the growing demand for "sustainable synthetic methods" and "high-throughput screening of imidazole analogs" in peer-reviewed literature.

From an industrial perspective, CAS 1379351-11-7 is often explored for its role in crop protection chemicals and pharmaceutical intermediates. Its chlorinated aromatic component enhances binding affinity to biological targets, a feature leveraged in developing next-generation fungicides. Notably, searches for "imidazole-based agrochemicals" and "1379351-11-7 supplier" have surged, underscoring its commercial viability. However, stringent regulatory frameworks necessitate thorough toxicity profiling and environmental impact assessments before large-scale adoption.

In academic circles, the compound's crystallographic data and spectroscopic properties (e.g., NMR, IR) are well-documented, facilitating its identification and purity verification. Keywords like "X-ray diffraction of 4-(2,3-dichlorophenyl)-1H-imidazole" and "HPLC analysis of CAS 1379351-11-7" are common in analytical chemistry forums. Furthermore, its solubility in polar solvents like DMSO and methanol makes it suitable for in vitro assays, a topic frequently discussed in life sciences research.

Emerging applications of 4-(2,3-dichlorophenyl)-1H-imidazole include its potential in material science, particularly in designing organic semiconductors and metal-organic frameworks (MOFs). The compound's π-conjugated system and electron-rich nitrogen atoms contribute to charge transport properties, a hot topic in "optoelectronic materials" research. This multidisciplinary appeal is evident in search queries such as "imidazole MOFs" and "conductive polymers from dichlorophenyl derivatives."

To summarize, 4-(2,3-dichlorophenyl)-1H-imidazole (CAS No. 1379351-11-7) exemplifies the convergence of medicinal chemistry, agrochemical innovation, and advanced materials. Its adaptability to computational modeling and green synthesis positions it as a compound of enduring scientific and industrial value. As research evolves, so too will its applications—making it a staple in laboratories focused on cutting-edge chemical solutions.